Cas no 2171883-47-7 (tert-butyl N-1-(chlorosulfonyl)-3-methylhexan-2-ylcarbamate)

Tert-butyl N-1-(chlorosulfonyl)-3-methylhexan-2-ylcarbamate is a specialized organic compound featuring both a chlorosulfonyl group and a tert-butoxycarbonyl (Boc) protected amine. Its unique structure makes it valuable as an intermediate in synthetic organic chemistry, particularly for peptide coupling and sulfonamide formation. The chlorosulfonyl moiety enables efficient nucleophilic substitution reactions, while the Boc group provides stability and selective deprotection under mild acidic conditions. This compound is particularly useful in pharmaceutical and agrochemical research, where controlled functionalization of complex molecules is required. Its well-defined reactivity and compatibility with standard protecting group strategies enhance its utility in multistep syntheses. Proper handling under inert conditions is recommended due to the sensitivity of the chlorosulfonyl group.
tert-butyl N-1-(chlorosulfonyl)-3-methylhexan-2-ylcarbamate structure
2171883-47-7 structure
Product Name:tert-butyl N-1-(chlorosulfonyl)-3-methylhexan-2-ylcarbamate
CAS No:2171883-47-7
MF:C12H24ClNO4S
MW:313.841261863709
CID:6258478
PubChem ID:165868896
Update Time:2025-06-08

tert-butyl N-1-(chlorosulfonyl)-3-methylhexan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-1-(chlorosulfonyl)-3-methylhexan-2-ylcarbamate
    • tert-butyl N-[1-(chlorosulfonyl)-3-methylhexan-2-yl]carbamate
    • 2171883-47-7
    • EN300-1577780
    • Inchi: 1S/C12H24ClNO4S/c1-6-7-9(2)10(8-19(13,16)17)14-11(15)18-12(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,15)
    • InChI Key: SMGNNORKTNQQDI-UHFFFAOYSA-N
    • SMILES: ClS(CC(C(C)CCC)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 313.1114571g/mol
  • Monoisotopic Mass: 313.1114571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 80.8Ų

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tert-butyl N-1-(chlorosulfonyl)-3-methylhexan-2-ylcarbamate Related Literature

Additional information on tert-butyl N-1-(chlorosulfonyl)-3-methylhexan-2-ylcarbamate

Research Brief on tert-butyl N-1-(chlorosulfonyl)-3-methylhexan-2-ylcarbamate (CAS: 2171883-47-7): Recent Advances and Applications

The compound tert-butyl N-1-(chlorosulfonyl)-3-methylhexan-2-ylcarbamate (CAS: 2171883-47-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl chloride and carbamate functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and covalent modifiers targeting disease-relevant proteins. The compound's reactivity profile and structural features make it a valuable tool for medicinal chemists aiming to design novel therapeutic agents.

Recent publications in high-impact journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have highlighted the synthetic utility of 2171883-47-7. Researchers have successfully employed this compound in the construction of complex molecular scaffolds through selective sulfonylation and carbamate protection strategies. One notable study demonstrated its use in the synthesis of potent SARS-CoV-2 main protease inhibitors, where the chlorosulfonyl group played a crucial role in forming covalent adducts with the viral enzyme. These findings underscore the compound's importance in addressing current global health challenges.

From a mechanistic perspective, tert-butyl N-1-(chlorosulfonyl)-3-methylhexan-2-ylcarbamate exhibits interesting reactivity patterns that have been elucidated through computational and experimental studies. Density functional theory (DFT) calculations have provided insights into the electronic properties of the sulfonyl chloride moiety, explaining its preferential reactivity with nucleophilic residues in biological targets. Concurrently, kinetic studies have quantified the compound's stability under various physiological conditions, information critical for its application in drug development programs. These fundamental investigations contribute to our understanding of structure-reactivity relationships in medicinal chemistry.

The pharmaceutical industry has shown growing interest in this compound, as evidenced by recent patent filings from major drug discovery companies. Several applications describe its use in preparing kinase inhibitors and immunomodulatory agents, suggesting broad therapeutic potential. Analytical characterization of 2171883-47-7 has been thoroughly documented, with comprehensive NMR, HPLC, and mass spectrometry data now available in the public domain. This information facilitates quality control and standardization processes for researchers working with this material.

Looking forward, the unique properties of tert-butyl N-1-(chlorosulfonyl)-3-methylhexan-2-ylcarbamate position it as a promising candidate for further exploration in targeted drug delivery systems. Recent work has investigated its potential as a linker molecule in antibody-drug conjugates (ADCs), leveraging the reactivity of both the sulfonyl chloride and carbamate functionalities. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of next-generation therapeutics across multiple disease areas.

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